Cas no 62542-34-1 (3-Quinolinecarboxaldehyde, 2-methyl-, 1-oxide)
62542-34-1 structure
Product Name:3-Quinolinecarboxaldehyde, 2-methyl-, 1-oxide
CAS No:62542-34-1
MF:C11H7NO2
MW:185.178782701492
CID:440988
PubChem ID:11735571
Update Time:2025-04-19
3-Quinolinecarboxaldehyde, 2-methyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarboxaldehyde, 2-methyl-, 1-oxide
- 2-methyl-1-oxidoquinolin-1-ium-3-carbaldehyde
- 62542-34-1
- SCHEMBL7891555
- DTXSID20471298
- 10222-53-4
- Quinoline-2,3-dicarbaldehyde
- 2,3-Quinolinedicarboxaldehyde
-
- Inchi: 1S/C11H7NO2/c13-6-9-5-8-3-1-2-4-10(8)12-11(9)7-14/h1-7H
- InChI Key: GITWZYLXJRXONX-UHFFFAOYSA-N
- SMILES: O=CC1=C(C=O)N=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 187.06337
- Monoisotopic Mass: 185.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 47Ų
Experimental Properties
- PSA: 44.01
3-Quinolinecarboxaldehyde, 2-methyl-, 1-oxide Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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